Cas no 1805885-88-4 (1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one
• CAS No: 1805885-88-4
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 4976560
• Update Time: 2025-05-24

1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O3/c11-5-7(14)3-6-1-2-8(4-9(6)15)16-10(12)13/h1-2,4,10,15H,3,5H2
• InChI Key： OWRWCTBBOSMQPW-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1O)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Additional information on 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one

Introduction to 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one (CAS No. 1805885-88-4)

1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one, with the CAS number 1805885-88-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethoxy group, and a hydroxyl group, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one is particularly noteworthy due to its multifunctional nature. The presence of the bromine atom can enhance the compound's reactivity and stability, making it a valuable intermediate in various synthetic pathways. The difluoromethoxy group, on the other hand, introduces fluorine atoms into the molecule, which can significantly influence its pharmacokinetic properties and biological activity. Additionally, the hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, further enhancing the compound's bioavailability and efficacy.

Recent studies have explored the potential of 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one could be a promising lead compound for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings highlight the potential of 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one as a novel therapeutic agent for cancer treatment.

In addition to its therapeutic applications, 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one has been studied for its use as a chemical probe in biological research. Its unique structural features make it an ideal candidate for investigating the role of specific functional groups in biological processes. For example, researchers have used this compound to study the effects of fluorination on enzyme inhibition and receptor binding. These studies have provided valuable insights into the structure-activity relationships (SAR) of similar compounds, guiding the design and optimization of new drugs.

The synthesis of 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one involves several well-established chemical reactions. One common approach is to start with a substituted phenol and introduce the difluoromethoxy group through a nucleophilic substitution reaction. The bromination step can then be carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS). Finally, the ketone functionality can be introduced via an aldol condensation or a similar reaction. The overall synthetic route is highly modular and can be adapted to produce analogs with different substituents, allowing for extensive SAR studies.

The physicochemical properties of 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one, such as its solubility, stability, and logP value, are critical for its use in pharmaceutical applications. Recent studies have characterized these properties using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). The results indicate that this compound has favorable physicochemical properties that support its use in drug development.

In conclusion, 1-Bromo-3-(4-(difluoromethoxy)-2-hydroxyphenyl)propan-2-one (CAS No. 1805885-88-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional nature make it an attractive candidate for developing new therapeutic agents for inflammatory diseases and cancer. Additionally, its use as a chemical probe provides valuable insights into the structure-function relationships of similar compounds. As research in this area continues to advance, it is likely that new applications and optimizations will emerge, further expanding the utility of this intriguing molecule.